Cas no 61200-11-1 (Isobenzofuran, 1,3-dimethyl-)

• Product Name: Isobenzofuran, 1,3-dimethyl-
• CAS No: 61200-11-1
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 488727
• PubChem ID: 12808812
• Update Time: 2025-04-19

Isobenzofuran, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1,3-dimethyl-
• 1,3-dimethyl-2-benzofuran
• AKOS006372743
• DTXSID80510394
• dimethylisobenzofuran
• 61200-11-1
• SCHEMBL2607276
• 1,3-Dimethylisobenzofuran

• Inchi： 1S/C10H10O/c1-7-9-5-3-4-6-10(9)8(2)11-7/h3-6H,1-2H3
• InChI Key： OGPQLRAVDCGWTM-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14